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KPC-114: Impact on Antibacterial Agents

The table below summarizes the resistance profile of a Klebsiella pneumoniae strain producing the KPC-114

enzyme against a panel of antibiotics [1].

Table 1: Resistance Profile of KPC-114 Producing *K. pneumoniae*

Antibiotic Class Antibiotic Agent(s)
Resistance Status
(for KPC-114
producer)

Minimum Inhibitory
Concentration (MIC) (if
available)

Cephalosporins Ceftazidime,

Cefotaxime,
Ceftriaxone, Cefepime

Resistant >32 µg/mL for Ceftazidime

[1]

Ceftolozane-
Tazobactam

Resistant 12 µg/mL [1]

Cefiderocol Susceptible 0.25 µg/mL [1]

Carbapenems Ertapenem, Doripenem Resistant -

Imipenem, Meropenem Susceptible ≤1 µg/mL for Imipenem;
≤0.25 µg/mL for Meropenem
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Antibiotic Class Antibiotic Agent(s)
Resistance Status
(for KPC-114
producer)

Minimum Inhibitory
Concentration (MIC) (if
available)

[1]

Penicillins Piperacillin-Tazobactam,
Amoxicillin-Clavulanate

Resistant or
Intermediate

-

Monobactams Aztreonam Resistant >16 µg/mL [1]

Aminoglycosides Amikacin Susceptible 4 µg/mL [1]

Fluoroquinolones Ciprofloxacin Resistant >64 µg/mL [1]

Experimental Data & Methodology

The data in Table 1 was generated using standard microbiological and genomic techniques [1]:

Source of Isolate: The KPC-114 variant was identified in a Klebsiella pneumoniae strain (ST11)

isolated from a rectal swab of a hospitalized patient [1].
Antimicrobial Susceptibility Testing (AST): The Minimum Inhibitory Concentration (MIC) was

determined using recognized methods such as broth microdilution or MIC Test Strips. Interpretive
criteria were based on guidelines from CLSI (Clinical and Laboratory Standards Institute) and/or

EUCAST (European Committee on Antimicrobial Susceptibility Testing) [1].
Whole-Genome Sequencing (WGS): The bacterial isolate's genomic DNA was sequenced using the

Illumina NextSeq platform. Subsequent bioinformatic analysis identified the specific resistance gene
and the mutation in the blaKPC-2 gene, which led to the insertion of two serine amino acids

(designated S181_P182insSS), defining the novel KPC-114 variant [1].
Mechanism of Resistance: KPC-114 is a carbapenemase (Ambler class A serine β-lactamase).

The amino acid insertions alter the enzyme's structure, particularly expanding the Ω-loop region,
which enhances its ability to hydrolyze and confer resistance to advanced cephalosporin-inhibitor

combinations like ceftazidime-avibactam [1].

Mechanism of Action and Resistance
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The following diagram illustrates the functional relationship between cephalosporins, KPC-114, and the

"Trojan horse" strategy of cefiderocol.
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Key Insights for Drug Development

KPC-114 is a Resistance Mechanism, Not a Drug: It's crucial to differentiate between antibacterial
agents and resistance mechanisms. KPC-114 is a potent enzyme that compromises the efficacy of

many cephalosporins [1].
The Threat of Novel Variants: KPC-114 emerged just two years after the introduction of ceftazidime-

avibactam in Brazil, highlighting the rapid evolution and spread of resistance mechanisms in
response to new therapeutic pressures [1].

Promising Avenues: The activity of cefiderocol against KPC-114 producers is a significant finding.
Its unique "Trojan horse" mechanism bypasses porin-mediated resistance and demonstrates stability
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against a broad spectrum of β-lactamases, making it a critical candidate for treating infections caused

by such resistant pathogens [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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